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2-Methylbenzaldehyde 2-Methylbenzaldehyde 2-Methylbenzaldehyde, also known as O-toluic aldehyde or 2-formyltoluene, belongs to the class of organic compounds known as benzoyl derivatives. These are organic compounds containing an acyl moiety of benzoic acid with the formula (C6H5CO-). 2-Methylbenzaldehyde exists as a solid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, 2-methylbenzaldehyde is primarily located in the cytoplasm. 2-Methylbenzaldehyde is a cherry tasting compound that can be found in a number of food items such as nuts, tea, coffee and coffee products, and fruits. This makes 2-methylbenzaldehyde a potential biomarker for the consumption of these food products.
O-tolualdehyde is a clear liquid. (NTP, 1992)
O-tolualdehyde is a tolualdehyde compound with the methyl substituent at the 2-position. It has a role as a plant metabolite.
Brand Name: Vulcanchem
CAS No.: 529-20-4
VCID: VC0042018
InChI: InChI=1S/C8H8O/c1-7-4-2-3-5-8(7)6-9/h2-6H,1H3
SMILES: CC1=CC=CC=C1C=O
Molecular Formula: C8H8O
Molecular Weight: 120.15 g/mol

2-Methylbenzaldehyde

CAS No.: 529-20-4

Reference Standards

VCID: VC0042018

Molecular Formula: C8H8O

Molecular Weight: 120.15 g/mol

2-Methylbenzaldehyde - 529-20-4

CAS No. 529-20-4
Product Name 2-Methylbenzaldehyde
Molecular Formula C8H8O
Molecular Weight 120.15 g/mol
IUPAC Name 2-methylbenzaldehyde
Standard InChI InChI=1S/C8H8O/c1-7-4-2-3-5-8(7)6-9/h2-6H,1H3
Standard InChIKey BTFQKIATRPGRBS-UHFFFAOYSA-N
SMILES CC1=CC=CC=C1C=O
Canonical SMILES CC1=CC=CC=C1C=O
Boiling Point 392 to 396 °F at 760 mm Hg (NTP, 1992)
200.0 °C
200 °C
Colorform Liquid
Density 1.0386 at 66 °F (NTP, 1992)
d194 1.04
1.0328 g/cu cm at 20 °C
Flash Point 153 °F (NTP, 1992)
Melting Point 25 °C
<25°C
Physical Description O-tolualdehyde is a clear liquid. (NTP, 1992)
Solid
Description 2-Methylbenzaldehyde, also known as O-toluic aldehyde or 2-formyltoluene, belongs to the class of organic compounds known as benzoyl derivatives. These are organic compounds containing an acyl moiety of benzoic acid with the formula (C6H5CO-). 2-Methylbenzaldehyde exists as a solid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, 2-methylbenzaldehyde is primarily located in the cytoplasm. 2-Methylbenzaldehyde is a cherry tasting compound that can be found in a number of food items such as nuts, tea, coffee and coffee products, and fruits. This makes 2-methylbenzaldehyde a potential biomarker for the consumption of these food products.
O-tolualdehyde is a clear liquid. (NTP, 1992)
O-tolualdehyde is a tolualdehyde compound with the methyl substituent at the 2-position. It has a role as a plant metabolite.
Solubility less than 1 mg/mL at 68° F (NTP, 1992)
Slightly soluble in water; soluble in carbon tetrachloride, ethanol, ethyl ether, benzene; very soluble in acetone
In water, 1.18X10+3 mg/L at 25 °C (est)
Synonyms 2-methylBenzaldehyde; o-Tolualdehyde (8CI); 2-Formyltoluene; 2-Methylbenzaldehyde; 2-Tolualdehyde; NSC 103152; o-Methylbenzaldehyde; o-Toluic aldehyde;
Vapor Pressure 1 mm Hg at 140 °F ; 8.0 mm Hg at 163° F; 26.0 mm Hg at 207° F (NTP, 1992)
0.335 mm Hg at 25 °C (est)
PubChem Compound 10722
Last Modified Nov 11 2021
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